Cas no 2034299-92-6 ((4-(Furan-2-carbonyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone)

• Product Name: (4-(Furan-2-carbonyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone
• CAS No: 2034299-92-6
• MF: C₂₀H₂₃N₃O₅
• MW: 385.413725137711
• CID: 5999468
• PubChem ID: 119100061
• Update Time: 2025-10-25

(4-(Furan-2-carbonyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-(furan-2-carbonyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone
• AKOS026689521
• [4-(furan-2-carbonyl)piperazin-1-yl]-[6-(oxolan-2-ylmethoxy)pyridin-3-yl]methanone
• F6475-2075
• 2034299-92-6
• 1-(furan-2-carbonyl)-4-{6-[(oxolan-2-yl)methoxy]pyridine-3-carbonyl}piperazine
• (4-(Furan-2-carbonyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone

• Inchi： 1S/C20H23N3O5/c24-19(15-5-6-18(21-13-15)28-14-16-3-1-11-26-16)22-7-9-23(10-8-22)20(25)17-4-2-12-27-17/h2,4-6,12-13,16H,1,3,7-11,14H2
• InChI Key： NCRSQZUYNDHMMY-UHFFFAOYSA-N
• SMILES： O1CCCC1COC1C=CC(=CN=1)C(N1CCN(C(C2=CC=CO2)=O)CC1)=O

Computed Properties

• Exact Mass: 385.16377084g/mol
• Monoisotopic Mass: 385.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.1Ų

Additional information on (4-(Furan-2-carbonyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone

(4-(Furan-2-carbonyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone (CAS No: 2034299-92-6)

The compound (4-(Furan-2-carbonyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone, identified by the CAS registry number 2034299-92-6, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent research studies.

The molecular structure of this compound is characterized by a piperazine ring substituted with a furan-2-carbonyl group at the 4-position and a pyridine ring substituted with a tetrahydrofuran-derived methoxy group at the 6-position. The methanone group bridges these two heterocyclic moieties, creating a rigid and potentially bioactive framework. This structure suggests that the compound may exhibit interesting pharmacological properties, particularly in terms of kinase inhibition or receptor binding, which are critical for therapeutic applications.

Recent studies have explored the synthesis of this compound, focusing on optimizing reaction conditions to achieve high yields and purity. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These advancements not only enhance the scalability of the synthesis but also pave the way for further modifications to improve bioavailability and efficacy.

In terms of biological activity, preliminary assays have indicated that this compound demonstrates potent inhibitory effects against several key enzymes involved in inflammatory pathways. For instance, it has shown promise as an inhibitor of cyclooxygenase (COX) enzymes, which are central targets in the development of anti-inflammatory and analgesic agents. Additionally, its ability to modulate cellular signaling pathways suggests potential applications in oncology and neurodegenerative diseases.

One of the most intriguing aspects of this compound is its structural versatility. The presence of both furan and tetrahydrofuran moieties introduces unique electronic and steric properties that can be exploited for fine-tuning its pharmacokinetic profile. Recent investigations have delved into the stereochemistry of these substituents, revealing that specific configurations may significantly influence binding affinity and selectivity.

Moreover, computational modeling studies have provided valuable insights into the molecular interactions responsible for its bioactivity.Docking simulations have highlighted key residues within target proteins that are critical for binding, offering a roadmap for further optimization efforts. These findings underscore the importance of rational drug design in maximizing therapeutic potential while minimizing off-target effects.

In conclusion, (4-(Furan-2-carbonyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone (CAS No: 2034299-92-) represents a compelling candidate for further exploration in drug discovery programs targeting inflammation, cancer, and neurological disorders.The integration of cutting-edge synthetic techniques with advanced biological assays positions this compound as a valuable asset in the pursuit of innovative therapeutics.